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Compound of Interest

Compound Name: BPR1J-097 Hydrochloride

Cat. No.: B8069225

For Researchers, Scientists, and Drug Development Professionals

Introduction

BPR1J-097 Hydrochloride is a potent and novel inhibitor of FMS-like tyrosine kinase 3 (FLT3),
with a reported IC50 of 11 nM.[1] It has demonstrated significant anti-tumor activities,
particularly in the context of Acute Myeloid Leukemia (AML) by inducing apoptosis in cancer
cells that rely on FLT3 signaling.[2] This document provides a detailed protocol for the
preparation of BPR1J-097 Hydrochloride stock solutions for in vitro and in vivo research
applications. Adherence to this protocol will ensure the accurate and reproducible preparation
of this compound for experimental use.

Quantitative Data Summary

For ease of reference, the key quantitative data for BPR1J-097 Hydrochloride are
summarized in the table below.
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Property Value Source
Molecular Formula C27H29CIN60O3S [1]
Molecular Weight 553.08 g/mol [1]
Purity >98% [2]
Appearance White solid powder [2]
Solubility (DMSO) 6 mg/-mL (with ultrasonic o
warming)
Solubility (H20) 2 mg/mL (with sonication) [1]
IC50 (FLT3) 11+ 7 nM [3]

Experimental Protocol: Preparation of BPR1J-097
Hydrochloride Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of BPR1J-097
Hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials and Equipment

 BPR1J-097 Hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Water bath or sonicator

o Pipettes and sterile filter tips
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o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Step-by-Step Protocol

o Acclimatization: Before opening, allow the vial of BPR1J-097 Hydrochloride powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from
forming on the powder.

o Weighing: Carefully weigh the desired amount of BPR1J-097 Hydrochloride powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 5.53 mg of the compound.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. For the example above, add 1 mL of DMSO.

e Dissolution:
o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, brief warming in a water bath (37°C) or sonication
for 5-10 minutes is recommended to aid dissolution.[1] Visually inspect the solution to
ensure no particulates are present.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the stock solution aliquots at -20°C for long-term storage (months to years) or at 4°C
for short-term storage (days to weeks).[2]

Safety Precautions

o BPR1J-097 Hydrochloride is a potent bioactive compound. Handle with care and always
use appropriate PPE.
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o Perform all weighing and handling of the powder in a chemical fume hood to avoid
inhalation.

e« DMSO is a penetrant and can carry other substances through the skin. Avoid direct contact.

e Consult the Safety Data Sheet (SDS) for BPR1J-097 Hydrochloride for complete safety
information.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing BPR1J-097 Hydrochloride stock solution.
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Caption: Inhibition of the FLT3 signaling pathway by BPR1J-097.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing BPR1J-097 Hydrochloride Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069225#preparing-bprlj-097-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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